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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B15547619

Carbomer 941, a high molecular weight polymer of acrylic acid, is a common ingredient in the
pharmaceutical and cosmetic industries. While not classified as a hazardous material for
transportation, its disposal requires adherence to specific procedures to ensure laboratory
safety and environmental protection.[1] This guide provides essential information for the proper
disposal of Carbomer 941, targeting researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to observe the following safety measures
to mitigate risks such as dust explosion and slippery conditions when wet.
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Precaution Category

Specific Action

Rationale

Personal Protective Equipment
(PPE)

Wear safety glasses or
goggles, a lab coat, and a dust
respirator.[2]

To prevent eye irritation from
particulates and inhalation of
dust which can cause

respiratory irritation.[1][3]

Dust Control

Avoid conditions that create
dust. Use wet sweeping
compound or water to clean up
spills.[3][4]

Fine particles of Carbomer 941
suspended in the air can form
an explosive mixture in the

presence of an ignition source.

[4]

Spill Management

For spills, pick up the free solid
for recycling or disposal.[3][4]
The material becomes slippery
when wet.[1][3][4]

To prevent slips and falls, and
to contain the material

effectively.

Ignition Source Control

Keep away from heat, sparks,
and open flames.[3][4] Ground
and bond containers and
transfer equipment to eliminate

static electric sparks.[1][3]

To prevent the ignition of dust
clouds, which are a potential

explosion hazard.[3]

Environmental Protection

Prevent entry into sewers and
waterways.[1][3][4] Inform the
environmental manager of any

major spillages.[3][4]

Carbomer 941 is not readily
biodegradable and can be
harmful to aquatic life in high

concentrations.[1]

Step-by-Step Disposal Protocol

The disposal of Carbomer 941 must comply with all federal, state, and local environmental

regulations.[1][4][5] The following protocol provides a general framework for proper disposal.

o Waste Characterization:

o Although not always classified as hazardous, it is prudent to treat waste Carbomer 941 as

a chemical waste. One Safety Data Sheet (SDS) suggests that if discarded, it may be
considered a hazardous waste under RCRA Regulation 40 CFR 261.[1]
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o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste classification.

o Waste Collection and Storage:
o Collect solid Carbomer 941 waste in a clearly labeled, sealed container.[3][4]

o Store the container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[2]

e Disposal of Uncontaminated Carbomer 941:

o For pure, uncontaminated Carbomer 941, disposal options may include recycling or
landfilling in accordance with local regulations.

o Do not dispose of solid Carbomer 941 down the drain, as it can swell and cause
blockages.

o Disposal of Contaminated Carbomer 941 and Packaging:

o If Carbomer 941 is contaminated with other hazardous chemicals, it must be disposed of
as hazardous waste.

o Contaminated packaging and empty containers should be treated as hazardous waste, as
they may retain product residue.[4][5] Follow label warnings even after the container is
emptied.[4]

o Rinse contaminated clothing and equipment thoroughly before reuse.[6]
» Final Disposal:
o Arrange for pickup and disposal by a licensed chemical waste disposal company.

o Ensure all paperwork and labeling are completed in accordance with regulatory
requirements.

Experimental Protocols Cited
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The information presented in this guide is based on a review of multiple Safety Data Sheets
(SDS) for Carbomer 941. These documents provide standardized safety and handling
information and do not cite specific experimental protocols for disposal methods. The primary
methodology is adherence to regulatory guidelines.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the safe
disposal of Carbomer 941.
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Carbomer 941 Disposal Decision Pathway

Carbomer 941 for Disposal

Is the Carbomer 941
contaminated?

Uncontaminated Contaminated
Carbomer 941 Carbomer 941

Treat as hazardous waste.
Follow institutional EHS
guidelines.

Collect solid waste in a
clearly labeled container.

Store in a cool, dry,
well-ventilated area.

Arrange for disposal by a
licensed waste management
company.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision pathway for Carbomer 941 disposal.
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Carbomer 941 Spill Response Workflow

Carbomer 941 Spill Occurs

1. Don appropriate PPE
(goggles, respirator, lab coat)

2. Control dust generation
(use wet sweeping compound)

3. Sweep up solid material

4. Place in a labeled
container for chemical waste

5. Wash spill area with detergent
(Caution: slippery when wet)

6. Prevent entry into
sewers and waterways

7. Dispose of container per
disposal protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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